2-{(1S*,5R*)-3-[(2E)-3-(4-methoxyphenyl)-2-propen-1-yl]-7-oxo-3,6-diazabicyclo[3.2.2]non-6-yl}-N,N-dimethylacetamide

• IUPAC Name: 2-[(1S,5R)-3-[(E)-3-(4-methoxyphenyl)prop-2-enyl]-7-oxo-3,6-diazabicyclo[3.2.2]nonan-6-yl]-N,N-dimethylacetamide
• InChI: InChI=1S/C21H29N3O3/c1-22(2)20(25)15-24-18-9-8-17(21(24)26)13-23(14-18)12-4-5-16-6-10-19(27-3)11-7-16/h4-7,10-11,17-18H,8-9,12-15H2,1-3H3/b5-4+/t17-,18+/m0/s1
• InChI Key: XQMXWLLJAAZZSO-WYIDIVSCSA-N
• Canonical SMILES: CN(C)C(=O)CN1C2CCC(C1=O)CN(C2)CC=CC3=CC=C(C=C3)OC
• Isomeric SMILES: CN(C)C(=O)CN1[C@@H]2CC[C@H](C1=O)CN(C2)C/C=C/C3=CC=C(C=C3)OC
• Molecular Formula: C21H29N3O3
• Molecular Weight: 371.5 g/mol

Description

2-{(1S*,5R*)-3-[(2E)-3-(4-methoxyphenyl)-2-propen-1-yl]-7-oxo-3,6-diazabicyclo[3.2.2]non-6-yl}-N,N-dimethylacetamide is a useful research compound. Its molecular formula is C21H29N3O3 and its molecular weight is 371.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 371.22089180 g/mol and the complexity rating of the compound is 555. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Analgesic Applications

• Research has demonstrated an improved synthesis method for derivatives of azabicycloalkanes, including compounds structurally related to the one , showing potential as new analgesic agents with low addiction liability. This method allows for the synthesis of a variety of derivatives for pharmacological evaluation, highlighting the compound's potential in analgesic applications (Takeda et al., 1976).

Antidepressant Biochemical Profile

• A novel bicyclic compound structurally similar to the specified chemical was found to exhibit a neurochemical profile predictive of antidepressant activity. This compound inhibits rat brain imipramine receptor binding and synaptosomal monoamine uptake, indicating potential use in antidepressant therapy without the side effects common to tricyclic antidepressants (Muth et al., 1986).

Mechanisms of Action in Receptor Binding

• Detailed studies on the mechanisms and stereochemistry of reaction and formation of β-lactam derivatives of 2,4-disubstituted-2,3-dihydro-benzo[1,4]diazepines have been conducted. These studies provide insights into the complex interactions and potential therapeutic applications of these compounds in the field of medicinal chemistry (Wang et al., 2001).

Antifungal Properties

• Research into 4-methoxy-N,N-dimethyl-6-(phenylthio) pyrimidin-2-amine derivatives, which share a common structural motif with the compound , has shown significant antifungal effects against types of fungi like Aspergillus terreus and Aspergillus niger. These findings suggest potential applications of similar compounds in developing antifungal agents (Jafar et al., 2017).

Novel Synthetic Pathways

• The synthesis and characterization of new derivatives, including studies on their receptor binding and cytotoxic activities, offer insights into novel synthetic pathways. These pathways could lead to the development of new therapeutic agents, highlighting the compound's relevance in synthetic organic chemistry and drug development (Weigl et al., 2002).